Cas no 1276288-13-1 (N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide)

• Product Name: N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• CAS No: 1276288-13-1
• MF: C₂₂H₂₃ClN₄OS
• MW: 426.962222337723
• CID: 6621565
• PubChem ID: 53209602
• Update Time: 2025-11-05

N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• N-BENZYL-2-(4-CHLOROPHENYL)-3-(METHYLSULFANYL)-1,4,8-TRIAZASPIRO[4.5]DECA-1,3-DIENE-8-CARBOXAMIDE
• 1276288-13-1
• N-benzyl-2-(4-chlorophenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• AKOS021666711
• F3411-1551

• Inchi： 1S/C22H23ClN4OS/c1-29-20-19(17-7-9-18(23)10-8-17)25-22(26-20)11-13-27(14-12-22)21(28)24-15-16-5-3-2-4-6-16/h2-10H,11-15H2,1H3,(H,24,28)
• InChI Key： AKLXPWZQUYTWFZ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NCC3=CC=CC=C3)=O)CC2)N=C(SC)C=1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 426.1281102g/mol
• Monoisotopic Mass: 426.1281102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 82.4Ų

Additional information on N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide: A Comprehensive Overview

N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No. 1276288-13-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazaspiro compounds, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the benzyl, chlorophenyl, and methylsulfanyl substituents, contribute to its distinct chemical and biological properties.

The synthesis of N-benzyl-2-(4-chlorophenyl)-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a methylsulfanyl-substituted triazaspiro core through a multistep process involving condensation reactions and cyclization steps. The subsequent introduction of the benzyl and chlorophenyl groups is achieved through selective functional group manipulations and coupling reactions. This synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of its biological activity, N-benzyl-2-(4-chlorophenyl strong)-3-< strong>methylsulfanyl strong>-1 , 4 , 8 - triazaspiro [ 4 . 5 ] deca - 1 , 3 - diene - 8 - carboxamide has shown promising results in various in vitro and in vivo studies. Recent research has demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, studies have shown that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain. This makes it a potential candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-< strong > benzyl strong > -2-(4- < strong > chlorophenyl strong > ) -3 - < strong > methylsulfanyl strong > -1 , 4 , 8 - triazaspiro [ 4 . 5 ] deca - 1 , 3 - diene - 8 - carboxamide has also been investigated for its potential antitumor effects. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic profile of N-< strong > benzyl strong > -2-(4- < strong > chlorophenyl strong > ) -3 - < strong > methylsulfanyl strong > -1 , 4 , 8 - triazaspiro [ 4 . 5 ] deca - 1 , 3 - diene - 8 - carboxamide has been extensively studied to evaluate its suitability for clinical use. In animal models, this compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for drug development.

To further explore its therapeutic potential, several clinical trials are currently underway to assess the safety and efficacy of N-< strong > benzyl strong > -2-(4- < strong > chlorophenyl strong > ) -3 - < strong > methylsulfanyl strong > -1 , 4 , 8 - triazaspiro [ 4 . 5 ] deca - 1 , 3 - diene - 8 - carboxamide in human subjects. These trials are focusing on conditions such as chronic inflammatory diseases and certain types of cancer. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In conclusion, N-< strong > benzyl strong > -2-(4- < strong > chlorophenyl strong > ) -3 - < strong > methylsulfanyl strong > -1 , 4 , 8 - triazaspiro [ 4 . 5 ] deca - 1 , 3 - diene - 8 - carboxamide (CAS No. 1276288-13-1) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.